Cas no 771582-31-1 ({2-4-(trifluoromethyl)phenylphenyl}methanamine)

• Product Name: {2-4-(trifluoromethyl)phenylphenyl}methanamine
• CAS No: 771582-31-1
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• MDL: MFCD06213044
• CID: 858905
• PubChem ID: 59841092
• Update Time: 2025-10-18

{2-4-(trifluoromethyl)phenylphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• RARECHEM AL BW 1034
• {2-4-(trifluoromethyl)phenylphenyl}methanamine
• EN300-1931346
• {2-[4-(trifluoromethyl)phenyl]phenyl}methanamine
• [2-[4-(trifluoromethyl)phenyl]phenyl]methanamine
• 4'-(Trifluoromethyl)-biphenyl-2-methylamine
• MFCD06213044
• 771582-31-1
• SCHEMBL9295043
• 4'-(Trifluoromethyl)-1,1'-biphenyl-2-methylamine
• C78458
• HTLHYFWJFZQQIT-UHFFFAOYSA-N

• MDL： MFCD06213044
• Inchi： 1S/C14H12F3N/c15-14(16,17)12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-18/h1-8H,9,18H2
• InChI Key： HTLHYFWJFZQQIT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC=CC=1CN)(F)F

Computed Properties

• Exact Mass: 251.09218387g/mol
• Monoisotopic Mass: 251.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on {2-4-(trifluoromethyl)phenylphenyl}methanamine

Recent Advances in the Study of {2-4-(trifluoromethyl)phenylphenyl}methanamine (CAS: 771582-31-1) in Chemical Biology and Pharmaceutical Research

In recent years, {2-4-(trifluoromethyl)phenylphenyl}methanamine (CAS: 771582-31-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aromatic amine, characterized by its trifluoromethylphenyl substituent, has demonstrated promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. The unique electronic and steric properties imparted by the trifluoromethyl group contribute to its enhanced binding affinity and metabolic stability, making it a valuable scaffold for drug development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of {2-4-(trifluoromethyl)phenylphenyl}methanamine derivatives as potential serotonin receptor modulators. The research team employed a combination of computational docking studies and in vitro assays to identify key structural features that optimize receptor binding. Their findings revealed that subtle modifications to the amine moiety could significantly enhance selectivity for 5-HT2A receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression.

Another groundbreaking study, featured in ACS Chemical Neuroscience (2024), investigated the neuroprotective effects of {2-4-(trifluoromethyl)phenylphenyl}methanamine in models of neurodegenerative diseases. The compound demonstrated remarkable efficacy in reducing oxidative stress and amyloid-beta aggregation in neuronal cell cultures. Mechanistic studies indicated that these effects were mediated through the activation of the Nrf2-ARE pathway, highlighting its potential as a multifunctional therapeutic agent for Alzheimer's disease and related conditions.

From a synthetic chemistry perspective, advancements have been made in the scalable production of {2-4-(trifluoromethyl)phenylphenyl}methanamine. A recent patent application (WO2023124567) describes a novel catalytic system for the efficient reductive amination of the corresponding ketone precursor, achieving high yields (>85%) and excellent enantioselectivity (ee >95%). This development addresses previous challenges in large-scale synthesis and paves the way for more extensive preclinical evaluation.

In the realm of drug delivery, researchers have explored the formulation of {2-4-(trifluoromethyl)phenylphenyl}methanamine in nanoparticle carriers to improve its pharmacokinetic profile. A 2024 study in the International Journal of Pharmaceutics reported the successful development of lipid-polymer hybrid nanoparticles that significantly enhanced the compound's oral bioavailability while maintaining its therapeutic efficacy in animal models of anxiety disorders.

As research progresses, safety and toxicological evaluations of {2-4-(trifluoromethyl)phenylphenyl}methanamine have become increasingly important. Recent preclinical studies have established favorable safety margins, with no observed hepatotoxicity or cardiotoxicity at therapeutic doses. However, further investigations are warranted to fully characterize its long-term safety profile and potential drug-drug interactions.

The collective findings from these studies position {2-4-(trifluoromethyl)phenylphenyl}methanamine (CAS: 771582-31-1) as a versatile chemical scaffold with broad therapeutic potential. Future research directions may include the exploration of its applications in other disease areas, the development of more potent analogs, and the optimization of formulation strategies for clinical translation. The compound's unique combination of pharmacological activity and synthetic accessibility makes it a compelling subject for ongoing investigation in chemical biology and drug discovery.